3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 3-(methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C10H10N2O3/c1-15-6-8-11-9(10(13)14)7-4-2-3-5-12(7)8/h2-5H,6H2,1H3,(H,13,14)
• InChI Key: KOOVWTPGIPGFJJ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=C2N1C=CC=C2)C(=O)O

Description

3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid is a heterocyclic compound that belongs to the imidazo[1,5-a]pyridine family. The unique structure of imidazo[1,5-a]pyridine derivatives allows them to interact with various biological targets, making them valuable in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid typically involves cyclocondensation reactions. One common method is the cyclization of 2-aminopyridine with α-haloketones under basic conditions . The reaction proceeds through the formation of an intermediate, which undergoes cyclization to form the imidazo[1,5-a]pyridine core. The methoxymethyl group can be introduced via alkylation reactions using methoxymethyl chloride in the presence of a base .

Industrial Production Methods

Industrial production of imidazo[1,5-a]pyridine derivatives often employs continuous flow chemistry techniques to enhance reaction efficiency and yield . These methods allow for better control over reaction conditions and scalability, making them suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxymethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Methoxymethyl chloride in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted imidazo[1,5-a]pyridine derivatives.

Scientific Research Applications

3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials science.

Mechanism of Action

The mechanism of action of 3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity . For example, it may inhibit enzyme activity by binding to the active site or allosteric sites, leading to changes in enzyme conformation and function . The pathways involved in its mechanism of action include signal transduction pathways and metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridine: Another class of imidazopyridine derivatives with similar biological activities.

Imidazo[4,5-b]pyridine: Known for its applications in medicinal chemistry and materials science.

Imidazo[1,5-a]pyrimidine: Structural analogs with potential therapeutic applications.

Uniqueness

3-(Methoxymethyl)imidazo[1,5-a]pyridine-1-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties . The presence of the methoxymethyl group enhances its solubility and reactivity, making it a valuable compound in various research and industrial applications .